Cas no 50590-03-9 (O-(2,5-dimethyl-4-nitrophenyl) O,O-dimethyl thiophosphate)

O-(2,5-dimethyl-4-nitrophenyl) O,O-dimethyl thiophosphate structure
50590-03-9 structure
Product Name:O-(2,5-dimethyl-4-nitrophenyl) O,O-dimethyl thiophosphate
CAS No:50590-03-9
MF:C10H14NO5PS
MW:291.260622501373
CID:1572554
PubChem ID:3039448
Update Time:2025-04-21

O-(2,5-dimethyl-4-nitrophenyl) O,O-dimethyl thiophosphate Chemical and Physical Properties

Names and Identifiers

    • O-(2,5-dimethyl-4-nitrophenyl) O,O-dimethyl thiophosphate
    • (2,5-dimethyl-4-nitrophenoxy)-dimethoxy-sulfanylidene-λ<sup>5</sup>-phosphane
    • Phosphorothioic acid, O,O-dimethyl O-(2,5-dimethyl-4-nitrophenyl) ester
    • O,O-Dimethyl O-(2,5-dimethyl-4-nitrophenyl) phosphorothioate
    • 50590-03-9
    • DTXSID50198623
    • Inchi: 1S/C10H14NO5PS/c1-7-6-10(16-17(18,14-3)15-4)8(2)5-9(7)11(12)13/h5-6H,1-4H3
    • InChI Key: MXSQIFDFHBGBOW-UHFFFAOYSA-N
    • SMILES: S=P(OC)(OC)OC1C=C(C)C(=CC=1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 291.03312
  • Monoisotopic Mass: 291.03303
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 106

Experimental Properties

  • Density: 1.329
  • Boiling Point: 369.8°C at 760 mmHg
  • Flash Point: 177.5°C
  • Refractive Index: 1.565
  • PSA: 70.83
  • LogP: 4.28150
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